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Feature
Primary Amides (e.g., Erucamide,
Oleamide)

Secondary Amides (e.g., Stearyl
Erucamide, Oleyl Palmitamide,
Ethylene Bis-oleamide)

Chemical
Structure

One C-N bond; contain an NH₂ group
[1].

Two C-N bonds; contain a N-H group [1].

Migration Speed Fast to Medium [2] [3]. Oleamide is
"fast-blooming"; Erucamide migrates

slower [3] [4].

Slow [2]. Designed for delayed
migration.

Slip Efficiency
(Lowest COF)

High [2]. Erucamide provides a very

low COF [2].

Moderate [2]. Provides a higher COF

than primary amides [2].

Thermal Stability Moderate [2] [3]. Less stable at high

process temperatures [3].

Very High [2]. Suitable for high-

temperature processing [2].

Typical
Applications

General-purpose polyolefin films

(LDPE, HDPE, PP) [2] [3].

Multilayer films, engineering plastics,

high-heat processes [2].

Other Effects Erucamide offers a limited antiblock

effect [2].

Can provide an antiblock effect in polar

polyolefin copolymers [2].
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Migration Mechanism and Experimental Insights

Migration Mechanism of Slip Agents

Slip agents are "migrating additives" that must be used above their solubility limit in the polymer [2]. The

following diagram illustrates their migration process to the polymer surface:

Migration Process of Slip Agents in Polymer Films

Phase A: Initial State
Slip additive homogeneously
dispersed in molten polymer

Phase B: Migration
Upon cooling, solubility drops.

Additive migrates to the surface.

Crystallization
& Cooling

Phase C: Equilibrium
Continuous monolayer formed

on surface. COF reaches minimum.

Time

Click to download full resolution via product page

This mechanism explains performance differences:

Primary Amides have lower compatibility and migrate faster to quickly reduce COF [2] [3]

Secondary Amides have higher compatibility and designed low mobility, providing stable, long-term
performance in complex structures [2]

Key Experimental Factors and Protocols
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When comparing slip agents, researchers should focus on these performance and measurement criteria [2]:

Coefficient of Friction (COF): Measure using ASTM D1894, which determines the force required to
slide one film surface over another [4]

Migration Speed: Evaluate by measuring COF over time (from 24 hours up to 7-10 days after
extrusion) until equilibrium is reached [2] [4]

Thermal Stability: Assess by processing at different temperatures and measuring volatility and slip
agent effectiveness [2] [3]

Application Guidelines for Researchers

For most general-purpose polyolefin films → Primary amides (Erucamide or Oleamide) are

standard [2] [3]
For multilayer films, high-temperature processing, or engineering plastics → Secondary amides

(Stearyl Erucamide, Oleyl Palmitamide) are preferred [2]
When combining with other additives → Be aware that other surface-active additives (antistats,

antifog agents) can compete for surface space and impede slip agent migration [2]

Future Trends and Alternatives

The slip agent market is evolving with a growing focus on sustainability and performance:

Bio-based Slip Agents: Increasing development of slip agents derived from renewable resources

like vegetable oils [5]
Non-Migrating Alternatives: New technologies like modified polysiloxanes form a permanent, non-

precipitating lubricating layer, eliminating powder transfer issues common with traditional amides [6]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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